Cas no 1446406-59-2 (Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 1446406-59-2
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5736392
• PubChem ID: 105483473
• Update Time: 2025-11-01

Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F14211
• Methyl6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 1446406-59-2
• 1-Isoquinolinecarboxylic acid, 6-chloro-1,2,3,4-tetrahydro-, methyl ester

• Inchi： 1S/C11H12ClNO2/c1-15-11(14)10-9-3-2-8(12)6-7(9)4-5-13-10/h2-3,6,10,13H,4-5H2,1H3
• InChI Key： MKUMDTLGGMYWOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCNC2C(=O)OC

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 331.3±42.0 °C(Predicted)
• pka: 7.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1446406-59-2): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1446406-59-2) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. This compound belongs to the tetrahydroisoquinoline class of alkaloids, which are well-documented for their diverse pharmacological properties and potential therapeutic applications. The presence of a chloro substituent at the 6-position and a carboxylate ester group at the 1-position enhances its reactivity and utility in medicinal chemistry.

The structural framework of Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate imparts unique chemical characteristics that make it a valuable building block for drug discovery. The tetrahydroisoquinoline core is known for its role in modulating various biological pathways, including neurotransmitter systems and cardiovascular functions. Recent advancements in synthetic methodologies have further highlighted its importance as a precursor in the development of novel therapeutic agents.

In recent years, researchers have been exploring the potential of tetrahydroisoquinoline derivatives in addressing neurological disorders such as Parkinson's disease and depression. The chloro-substituted derivative, in particular, has garnered attention due to its enhanced metabolic stability and improved binding affinity to target receptors. For instance, studies have demonstrated that compounds derived from Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate exhibit promising effects on dopamine receptor modulation, which is pivotal in managing neurodegenerative conditions.

The carboxylate ester functionality at the 1-position of this compound allows for further derivatization through various chemical reactions such as hydrolysis or transesterification. This flexibility is particularly advantageous in pharmaceutical synthesis, enabling the creation of a wide array of analogs with tailored pharmacological profiles. Researchers have leveraged this property to develop libraries of tetrahydroisoquinoline-based compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

One notable application of Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the structure of this intermediate, scientists have been able to generate inhibitors that selectively target specific kinases without affecting others. This precision is essential for minimizing side effects and improving therapeutic efficacy.

The growing interest in natural product-inspired drug design has also contributed to the relevance of Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate. Many bioactive molecules isolated from plants and animals share structural motifs with tetrahydroisoquinolines. By synthesizing derivatives based on this intermediate, researchers can mimic these natural scaffolds while incorporating modifications that enhance pharmacological activity. This approach has led to the discovery of several novel compounds with significant therapeutic potential.

Advances in computational chemistry have further accelerated the utilization of Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate in drug design. Molecular modeling techniques allow researchers to predict the binding interactions between this intermediate and biological targets with high accuracy. This predictive capability enables the rational design of analogs with improved binding affinities and selectivity. Additionally, computational methods facilitate the optimization of synthetic routes, reducing both time and costs associated with drug development.

The role of this compound extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly investing in green chemistry principles to develop sustainable synthetic processes. The use of Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate as an intermediate aligns with these efforts by providing a versatile building block that can be synthesized efficiently under mild conditions with minimal waste generation.

In conclusion, Methyl 6-chloro-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1446406-59-2) is a cornerstone in modern pharmaceutical research due to its structural versatility and functional reactivity. Its contributions to drug discovery span across various therapeutic areas, particularly neurological disorders and cancer treatment. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the significance of this compound is expected to grow even further.